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Ethyl 2-(4-oxopiperidin-1-
Compound Name:

YL)acetate
CAS No.: 145729-10-8
Cat. No.: B2857545
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A critical discrepancy has been identified concerning the chemical entity associated with CAS
number 145729-10-8. Initial investigations reveal conflicting information, necessitating a
clarification of the target compound before a comprehensive technical guide can be developed.
This advisory serves to highlight the differing chemical structures and associated data for the
provided CAS number and a closely related, yet distinct, compound that may be the intended
subject of interest for researchers and drug development professionals.

Initial searches for CAS 145729-10-8 consistently identify the compound as Ethyl 2-(4-
oxopiperidin-1-yl)acetate[1][2]. This is a piperidine derivative with the molecular formula
C9H15N03 and a molecular weight of approximately 185.22 g/mol [1][2].

However, further investigation into chemical structures often utilized in drug discovery and
development, particularly those with a benzodioxin moiety, suggests that the intended
compound of interest may have been 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone. This
compound is assigned a different and unique identifier: CAS 2879-20-1[3][4][5][6].
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The divergence in these chemical identities is significant, and proceeding with a technical guide
on the wrong compound would be misleading and counterproductive for the target audience of
researchers and scientists. To ensure scientific integrity and provide a valuable resource, it is
imperative to first establish the correct CAS number and chemical name for the intended guide.

Profile of CAS 145729-10-8: Ethyl 2-(4-oxopiperidin-
1-yl)acetate

e Chemical Name: Ethyl 2-(4-oxopiperidin-1-yl)acetate[1][2]

CAS Number: 145729-10-8[1][2]

Molecular Formula: CO9H15NO3[1][2]

Molecular Weight: 185.22 g/mol [1][2]

Structure: A piperidinone core with an ethyl acetate substituent at the nitrogen atom.

Profile of the Potential Intended Compound: 1-(2,3-
dihydro-1,4-benzodioxin-6-yl)ethanone

e Chemical Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone[3][5]

e CAS Number: 2879-20-1[3][4][5][6]

e Synonyms: 6-Acetyl-1,4-benzodioxane, 3',4'-Ethylenedioxyacetophenone[3][4][6]
e Molecular Formula: C10H1003[3][4][5][6]

e Molecular Weight: 178.18 g/mol [3][5]

» Relevance in Research: This compound serves as a key intermediate in the synthesis of
various pharmaceuticals, including those with potential anti-inflammatory and analgesic
properties[4]. It is also a building block for chalcones with applications as inhibitors of human
monoamine oxidase B[7].

Path Forward
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Given the critical nature of accurate chemical identification in scientific research and drug
development, we must pause the development of the in-depth technical guide. We request the
end-user to verify the intended compound of interest.

Please clarify whether the intended subject of this guide is:
« Ethyl 2-(4-oxopiperidin-1-yl)acetate (CAS 145729-10-8)
¢ 1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone (CAS 2879-20-1)

Upon receiving this clarification, a comprehensive and accurate technical guide on the correct
compound, including its suppliers, commercial availability, and relevant applications, will be
generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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